Cas no 1209685-62-0 (5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-2-carbonitrile)

• Product Name: 5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-2-carbonitrile
• CAS No: 1209685-62-0
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 1087948
• PubChem ID: 44141769
• Update Time: 2025-04-20

5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-2-carbonitrile
• 5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-2-carbonitrile(SALTDATA: HCl)
• 1209685-62-0
• AKOS006345326
• SCHEMBL26873941
• 4H,5H,6H,7H,8H-PYRAZOLO[1,5-A][1,4]DIAZEPINE-2-CARBONITRILE

• MDL： MFCD12198500
• Inchi： 1S/C8H10N4/c9-5-7-4-8-6-10-2-1-3-12(8)11-7/h4,10H,1-3,6H2
• InChI Key： YQICKJMTEQUZDM-UHFFFAOYSA-N
• SMILES： N12C(=CC(C#N)=N1)CNCCC2

Computed Properties

• Exact Mass: 162.091
• Monoisotopic Mass: 162.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6A^2
• XLogP3: -0.2